1-Trimethylsilylmethylcyclohexanol

• Molecular Formula: C10H22OSi
• Molecular Weight: 186.37 g/mol
• IUPAC Name: 1-(trimethylsilylmethyl)cyclohexan-1-ol
• InChI: InChI=1S/C10H22OSi/c1-12(2,3)9-10(11)7-5-4-6-8-10/h11H,4-9H2,1-3H3
• InChI Key: LWZOXVQMYFPPRL-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CC1(CCCCC1)O

Description

1-Trimethylsilylmethylcyclohexanol is a useful research compound. Its molecular formula is C10H22OSi and its molecular weight is 186.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A flask was charged with 27.9 g of magnesium and 250 ml of THF, to which a solution of 135 g of chloromethyltrimethylsilane diluted with 150 ml of THF was added dropwise at 50° C. The addition was followed by one hour of stirring at 65° C., after which 98.1 g of cyclohexanone was added dropwise below 20° C. After one hour of stirring at room temperature, an aqueous solution of ammonium chloride was added for hydrolysis. This was followed by ordinary post-treatments. Upon vacuum distillation, there was obtained 141.6 g (yield 76%) of 1-trimethylsilylmethylcyclohexanol.